Cas no 1389313-67-0 (Methyl 5-Bromo-3-iodo-2-thiophenecarboxylate)
1389313-67-0 structure
Product Name:Methyl 5-Bromo-3-iodo-2-thiophenecarboxylate
CAS No:1389313-67-0
MF:C6H4BrIO2S
MW:346.968232154846
CID:3160973
PubChem ID:66570501
Update Time:2025-04-21
Methyl 5-Bromo-3-iodo-2-thiophenecarboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-Bromo-3-iodo-2-thiophenecarboxylate
- Methyl5-Bromo-3-iodo-2-thiophenecarboxylate
- 1389313-67-0
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- MDL: MFCD22380016
- Inchi: 1S/C6H4BrIO2S/c1-10-6(9)5-3(8)2-4(7)11-5/h2H,1H3
- InChI Key: RUCGHVXFPJVDHB-UHFFFAOYSA-N
- SMILES: IC1C=C(SC=1C(=O)OC)Br
Computed Properties
- Exact Mass: 345.81601Da
- Monoisotopic Mass: 345.81601Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.5Ų
Methyl 5-Bromo-3-iodo-2-thiophenecarboxylate Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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